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For researchers, scientists, and professionals in drug development, the selection of a reliable
radioactive source is paramount to the accuracy and reproducibility of experimental results.
This guide provides a comparative overview of Isotrak, a prominent brand under Eckert &
Ziegler, and other leading manufacturers of radioactive sources, including PerkinElmer, Thermo
Fisher Scientific, Mirion Technologies, and QSA Global. The comparison focuses on key
performance indicators, available product ranges, and quality control standards.

Key Performance Indicators for Radioactive
Sources

The performance of a radioactive source is determined by several critical parameters. While
direct comparative studies with quantitative data across all manufacturers are not readily
available in the public domain, this guide outlines the essential metrics researchers should
consider and the typical standards manufacturers adhere to.

1. Radiochemical Purity: This metric indicates the proportion of the total radioactivity in the
desired chemical form. Impurities can lead to inaccurate experimental results. Manufacturers
typically ensure high radiochemical purity through rigorous purification and quality control
processes.

2. Specific Activity: Defined as the activity per unit mass of a radionuclide, specific activity is a
crucial factor in applications requiring high sensitivity. It is an intrinsic property of the
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radionuclide, but the manufacturing process can influence the final specific activity of the

source.

3. Source Stability and Integrity: The physical and chemical stability of a radioactive source is
essential for ensuring consistent performance over its recommended working life and for safety.
Manufacturers conduct rigorous testing to ensure the durability and leak-tightness of their
sources under various environmental conditions.

Manufacturer Overview and Product Offerings

While detailed, head-to-head quantitative comparisons are scarce, the following sections
provide an overview of each manufacturer's offerings and quality assurances.

Isotrak (Eckert & Ziegler)

Isotrak, a product line of Eckert & Ziegler, offers a comprehensive range of high-quality
radioactive reference and calibration sources. Their products are widely used in research,
medicine, and industry.

e Product Range: Isotrak provides a wide variety of alpha, beta, and gamma emitters in
various physical forms, including point sources, disk sources, and custom geometries.

e Quality Assurance: Eckert & Ziegler emphasizes quality control, with its laboratories being
ISO 17025 accredited, ensuring that their calibration services meet stringent international
standards.[1] Their sources are traceable to national standards laboratories such as the
National Institute of Standards and Technology (NIST) in the United States.[2]

PerkinElmer

PerkinElmer is a well-established provider of radioactive sources and reagents for life sciences
and drug discovery research.

e Product Range: They offer a broad portfolio of radiolabeled compounds, including tritium (3H)
and carbon-14 (*4C) labeled molecules, as well as other radionuclides for various research
applications. They also provide calibration and check sources for their own lines of liquid
scintillation counters and other radiometric detection instruments.[3][4]
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e Quality Assurance: PerkinElmer provides Certificates of Analysis (CoA) for their products,
which detail the specific activity, radiochemical purity, and other relevant data for each batch.
[5][6] Their calibration standards are traceable to NIST.[4]

Thermo Fisher Scientific

Thermo Fisher Scientific offers a range of radiation measurement and safety instruments,
which may include or be used with radioactive sources for calibration and verification.

e Product Focus: Their primary focus is on radiation detection and monitoring equipment rather
than the large-scale production of commercial radioactive sources. However, their
instruments are calibrated using sources that meet industry standards.

e Quality Assurance: Thermo Fisher Scientific emphasizes the quality and reliability of their
detection instruments, which are crucial for accurate radiation measurement in research and
safety applications.[7][8]

Mirion Technologies

Mirion Technologies is a leading provider of radiation detection, measurement, and monitoring
solutions.

e Product Range: Their offerings include a wide array of detectors and instruments for health
physics, radiation safety, and spectroscopy.[9][10] While they manufacture some specialized
sources, their main focus is on the instrumentation that utilizes these sources.

e Quality Assurance: Mirion's products are designed to meet stringent industry and regulatory
requirements, ensuring high performance and reliability in critical applications.[11][12][13]

QSA Global, Inc.

QSA Global is a major manufacturer of sealed radioactive sources for industrial and research
applications.

e Product Range: They specialize in the production of high-activity sealed sources, such as
Iridium-192 and Cobalt-60, which are commonly used in industrial radiography and medical
sterilization.[14][15] They also offer a range of calibration and check sources.
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e Quality Assurance: QSA Global's sources are manufactured to meet international standards
such as I1ISO 2919 for sealed radioactive sources.[16] They provide detailed technical
specifications and Special Form Certificates for their products.[16][17]

Comparative Data Summary

Obtaining direct, publicly available quantitative data for a side-by-side comparison of specific
products from these manufacturers is challenging. The table below summarizes the general
specifications and quality standards typically provided by these leading manufacturers.
Researchers are advised to request Certificates of Analysis or detailed technical data sheets

for specific products to obtain precise quantitative data.
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Experimental Protocols for Source Characterization

The characterization of radioactive sources follows standardized experimental protocols to

ensure accuracy and comparability of data.

Radiochemical Purity Testing
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The determination of radiochemical purity is crucial, especially for radiolabeled compounds
used in drug development and molecular imaging.

Workflow for Radiochemical Purity Analysis:

Sample Preparation

Radiolabeled Sample

Spotting Injection

Chromatographic Separation

Thin-Layer Chromatography (TLC) High-Performance Liquid Chromatography (HPLC)

etection and Quantification

Radiation Detector

i

Data Analysis

Result

Radiochemical Purity (%)

Click to download full resolution via product page
Caption: Workflow for determining radiochemical purity.

Methodology:
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o Sample Preparation: A small, accurately measured aliquot of the radioactive solution is
prepared.

o Chromatographic Separation: The sample is applied to a stationary phase (e.g., a TLC plate
or an HPLC column). A mobile phase (solvent) is then used to separate the desired
radiolabeled compound from any radiochemical impurities.

o Detection: The distribution of radioactivity on the chromatogram is measured using a suitable
radiation detector (e.g., a radio-TLC scanner, a gamma counter, or an HPLC with a radiation
detector).

» Quantification: The percentage of the total radioactivity associated with the desired
compound is calculated to determine the radiochemical purity.

Source Stability and Leak Testing

Sealed radioactive sources undergo rigorous testing to ensure their stability and prevent
leakage of radioactive material. These tests are often performed according to international
standards such as ISO 2919.

Experimental Workflow for Sealed Source Testing:
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Caption: Experimental workflow for sealed source stability and leak testing.
Methodology:
« Initial Inspection: The source is visually inspected for any defects.

o Stress Testing: The source is subjected to a series of tests that simulate harsh conditions,
which may include:

[¢]

Temperature Tests: Exposure to extreme high and low temperatures.

[¢]

External Pressure Tests: Subjection to pressures above and below atmospheric pressure.

o

Impact Tests: Dropping the source onto a hard surface.

o

Vibration Tests: Subjecting the source to prolonged vibration.
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o Leak Testing: After each stress test, the source is tested for leakage of radioactive material.
Common methods include:

o Wipe Test: The surface of the source is wiped with a filter paper, which is then measured
for any removable contamination.

o Immersion Test: The source is immersed in a liquid, which is then analyzed for any leaked
radioactivity.

 Certification: If the source passes all tests without any detectable leakage, it is certified as
meeting the required performance standards.

Signaling Pathways in Drug Development Research

Radioactive sources are instrumental in elucidating signaling pathways in drug development.
Radioligand binding assays, for example, are used to study the interaction of drugs with their
target receptors.

Simplified Receptor Binding Assay Workflow:
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Caption: Simplified workflow of a competitive radioligand binding assay.

In this type of assay, a radiolabeled ligand with known affinity for a target receptor is incubated
with the receptor in the presence and absence of a test compound. The ability of the test
compound to displace the radioligand from the receptor is measured by quantifying the amount
of radioactivity bound to the receptor. This allows for the determination of the test compound's

binding affinity.

Conclusion

The selection of a radioactive source manufacturer should be based on the specific
requirements of the research application, including the desired radionuclide, activity, physical
form, and the level of quality assurance required. While Isotrak (Eckert & Ziegler) offers a broad
range of high-quality, certified reference sources, other manufacturers like PerkinElmer,
Thermo Fisher Scientific, Mirion Technologies, and QSA Global provide a variety of products
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and services that cater to different needs within the research and industrial sectors. For critical
applications, researchers should always request detailed technical specifications and a
Certificate of Analysis to ensure the source meets their experimental requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Radioactive Source
Manufacturers for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13740967#isotrak-vs-other-radioactive-source-
manufacturers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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